Cas no 2171833-80-8 (2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholin-2-yl}acetic acid)

• Product Name: 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholin-2-yl}acetic acid
• CAS No: 2171833-80-8
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6118716
• PubChem ID: 165548479
• Update Time: 2025-06-08

2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholin-2-yl}acetic acid
• 2171833-80-8
• EN300-1489955
• 2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]morpholin-2-yl}acetic acid

• Inchi： 1S/C25H28N2O6/c1-16(12-23(28)27-10-11-32-17(14-27)13-24(29)30)26-25(31)33-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,16-17,22H,10-15H2,1H3,(H,26,31)(H,29,30)
• InChI Key： WQBZWRAFYJKQNP-UHFFFAOYSA-N
• SMILES： O1CCN(C(CC(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1CC(=O)O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholin-2-yl}acetic acid

Recent Advances in the Study of 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholin-2-yl}acetic acid (CAS: 2171833-80-8)

The compound 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholin-2-yl}acetic acid (CAS: 2171833-80-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and drug delivery systems. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the morpholine ring in its structure makes it particularly valuable for applications in solid-phase peptide synthesis (SPPS) and targeted drug design.

Recent studies have focused on optimizing the synthesis and purification processes of this compound to enhance its yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that significantly reduces side reactions and improves scalability. The researchers employed advanced chromatographic techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), to characterize the compound and confirm its structural integrity. These advancements are expected to facilitate its broader application in preclinical and clinical research.

In addition to its synthetic utility, 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholin-2-yl}acetic acid has shown promise in drug delivery applications. A study published in Bioconjugate Chemistry demonstrated its efficacy as a linker molecule for conjugating therapeutic peptides to nanoparticles. The morpholine moiety in the compound enhances solubility and biocompatibility, while the Fmoc group allows for controlled release of the active pharmaceutical ingredient (API) under physiological conditions. These properties make it an attractive candidate for developing next-generation targeted therapies.

Further research has explored the compound's potential in addressing challenges related to drug resistance and bioavailability. For instance, a 2024 study in Molecular Pharmaceutics investigated its role in improving the pharmacokinetic profile of anticancer peptides. The results indicated that the compound could effectively modulate the release kinetics of the peptide, thereby enhancing its therapeutic index. Such findings underscore the versatility of 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholin-2-yl}acetic acid in addressing unmet medical needs.

Despite these advancements, challenges remain in the large-scale production and regulatory approval of derivatives based on this compound. Future research directions may include exploring its applications in other therapeutic areas, such as neurodegenerative diseases and infectious diseases, as well as optimizing its stability under various storage conditions. Collaborative efforts between academia and industry will be crucial to translating these discoveries into clinically viable solutions.